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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzoyl chloride

Cat. No.: B137376

An In-depth Technical Guide to 2,3,4-
Trifluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,4-Trifluorobenzoyl chloride
(CAS No. 157373-08-5), a key intermediate in the synthesis of novel pharmaceuticals and
advanced materials. This document details its chemical properties, commercial availability, and
synthetic methodologies.

Chemical and Physical Properties

2,3,4-Trifluorobenzoyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2] It
is a reactive acyl chloride, and the presence of the trifluorinated phenyl ring imparts unique
electronic properties that are valuable in medicinal chemistry and materials science.[3][4] It is
insoluble in water but soluble in organic solvents like ether, acetone, and dichloromethane.[1]

Table 1: Physical and Chemical Properties of 2,3,4-Trifluorobenzoyl Chloride
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Property Value Source
CAS Number 157373-08-5 [5]
Molecular Formula C7H2CIFs0 [2][3][6]
Molecular Weight 194.54 g/mol [2][6]
Appearance Clear, pale yellow liquid [2]
Boiling Point 143-144 °C at 130 mm Hg [2][6]
Density 1.522 g/mL at 25 °C [2][6]
Refractive Index n20/D 1.497 [2][6]
Flash Point 92.8°C [2]
Vapor Pressure 0.28 mmHg at 25 °C [2]

Commercial Availability and Suppliers

2,3,4-Trifluorobenzoyl chloride is available from a variety of chemical suppliers, catering to
research and development as well as commercial-scale needs. The product is typically offered
in various purities, with 98% being common.[6]

Table 2: Selected Commercial Suppliers of 2,3,4-Trifluorobenzoyl Chloride
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. Available .
Supplier . Purity Notes
Quantities
For professional
) manufacturing,
TCI America 59
research, and
industrial use.[5]
_ Inquire for stock
Oakwood Chemical 19, 59, 25¢g, 100g 98% o
availability.[6]
Part of a collection of
rare and unique
) ] chemicals; buyer
Sigma-Aldrich 1g
assumes
responsibility to
confirm purity.[7]
Conier Chem & ) Reputable trader on
Inquire 97+%
Pharma ECHEMIL.[2]
United States ) ] N For research use only.
) ) Inquire Highly Purified
Biological [8]
Zhejiang Xieshi New ) Manufacturer based in
] Inquire - )
Materials Co., Ltd. China.[9]

Synthesis Methodologies

The synthesis of 2,3,4-Trifluorobenzoyl chloride typically involves the chlorination of 2,3,4-
Trifluorobenzoic acid. While specific protocols for this exact compound are not readily available
in the provided search results, highly analogous and transferable methods for the synthesis of
2,3,4,5-Tetrafluorobenzoyl chloride are well-documented. These methods commonly employ
chlorinating agents such as thionyl chloride (SOCI2), oxalyl chloride ((COCI)z), or triphosgene
(bis(trichloromethyl) carbonate).[10]

Experimental Workflow for Synthesis
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The general workflow for the synthesis of fluorinated benzoyl chlorides from their
corresponding benzoic acids is depicted below.

Reactants & Reagents
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(e.9., DMF)

Combine Reactants and Solvent

Chlorinating Agent
(e.g., SOCIz, (COClI)z, Triphosgene)
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Solvent
(e.g., Dichloromethane, 1,2-Dichloroethane)

Reaction & Workup

Controlled Reaction
(Temperature & Time)

Removal of Excess Reagent & Solvent

Purification
(e.g., Distillation)

Final Broduct

2,3,4-Trifluorobenzoyl Chloride

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 2,3,4-Trifluorobenzoyl chloride.
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Detailed Experimental Protocols (Adapted from
Tetrafluoro- Analogues)

The following are detailed experimental protocols adapted from the synthesis of 2,3,4,5-
Tetrafluorobenzoyl chloride, which are expected to be highly applicable for the synthesis of
2,3,4-Trifluorobenzoyl chloride.

Protocol 1: Synthesis using Thionyl Chloride[10][11]

o Charging the Vessel: In a suitable reaction vessel equipped with a stirrer, condenser, and
heating mantle, charge 2,3,4-Trifluorobenzoic acid, an excess of thionyl chloride, and a
catalytic amount of N,N-dimethylformamide (DMF).

e Reaction: Heat the mixture to 90-95°C and maintain this temperature for approximately 90
minutes.

o Workup: After the reaction is complete, remove the excess thionyl chloride, initially at
atmospheric pressure and then under vacuum.

Purification: Distill the residue under reduced pressure to obtain the final product.

Protocol 2: Synthesis using Oxalyl Chloride[10][11]

Reactant Preparation: Dissolve 2,3,4-Trifluorobenzoic acid in a suitable solvent such as
dichloromethane.

o Addition of Reagents: Add approximately 1.1 equivalents of oxalyl chloride to the solution,
followed by a few drops of dry N,N-dimethylformamide. A vigorous reaction should be
observed.

¢ Reaction: Stir the mixture at room temperature overnight.

o Workup: Concentrate the reaction mixture to an oil. Add toluene and re-concentrate to afford
the crude 2,3,4-Trifluorobenzoyl chloride. The product is often used in the next step
without further purification.

Protocol 3: Synthesis using Triphosgene[11][12]
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e Initial Setup: In a 4-necked round-bottomed flask equipped with a mechanical stirrer, digital
thermometer, nitrogen inlet-outlet, and a condenser, charge triphosgene and a solvent such

as 1,2-dichloroethane.
e Heating: Slowly heat the mixture to approximately 80°C (353 K).

» Addition of Acid: Prepare a solution of 2,3,4-Trifluorobenzoic acid and a catalytic amount of
N,N-dimethylformamide in 1,2-dichloroethane. Add this solution dropwise to the heated
triphosgene mixture over 1 hour.

o Reaction: Continue stirring the mixture for an additional 4 hours at the same temperature.

o Workup: Cool the reaction mixture to 0°C (273 K) and filter to remove any unreacted
triphosgene. The product is in the filtrate and can be analyzed by GC.

Safety and Handling

2,3,4-Trifluorobenzoyl chloride is a corrosive substance that can cause severe skin burns
and eye damage.[13] It may also cause respiratory irritation.[13] It reacts with water, which can
generate heat and gases.[13]

Table 3: Hazard and Safety Information for 2,3,4-Trifluorobenzoyl Chloride
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Hazard Information

Precautionary Measures

Hazard Statements

H227: Combustible liquid. H314: Causes severe
skin burns and eye damage. H318: Causes
serious eye damage. H335: May cause

respiratory irritation.[13]

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, eye protection,

and face protection.[13]

Use in a well-ventilated area. Do not breathe

Handling fumes, mist, spray, or vapors. Keep away from
ignition sources.[13]
Store in a well-ventilated, cool place. Keep the
Storage

container tightly closed. Store locked up.[13]

First Aid (Eyes)

Immediately flush eyes thoroughly with water for
at least 15 minutes. Seek immediate medical
attention.[13]

First Aid (Skin)

Wash with plenty of soap and water. Remove
contaminated clothing. Seek immediate medical
attention.[13]

Fire Fighting

Use dry sand, dry chemical, or alcohol-resistant

foam to extinguish.[13]

Logical Flow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2,3,4-

Trifluorobenzoyl chloride.

Preparation

Review Safety Data Sheet

Handling Cleanup & Storage

Don Appropriate PPE Ensure Proper Ventilation
(Gloves, Goggles, Lab Coat) (Fume Hood)

Dispense Chemical }—b

Perform Reaction Properly Dispose of Waste Clean Equipment Store Chemical Securely
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Caption: Logical workflow for the safe handling of 2,3,4-Trifluorobenzoyl chloride.

Applications in Research and Development

2,3,4-Trifluorobenzoyl chloride is a valuable building block in organic synthesis, particularly in
the pharmaceutical and agrochemical industries.[3] Its primary application is as an acylating
agent to introduce the 2,3,4-trifluorobenzoyl moiety into target molecules.[4] This can impart
desirable properties such as increased lipophilicity and metabolic stability.[4] It is used in the
synthesis of a variety of compounds, including antibiotics, preservatives, and pesticides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [commercial availability and suppliers of 2,3,4-
Trifluorobenzoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137376#commercial-availability-and-suppliers-of-2-3-
4-trifluorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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